Cas no 110450-46-9 (2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)-)

2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)- structure
110450-46-9 structure
Product Name:2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)-
CAS No:110450-46-9
MF:C10H8O3
MW:176.168723106384
CID:1193581
Update Time:2024-08-02

2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)-
    • Inchi: 1S/C10H8O3/c1-3-9(11)8-6-7(13-2)4-5-10(8)12/h1,4-6,12H,2H3
    • InChI Key: SSYGNGJSGASKGW-UHFFFAOYSA-N
    • SMILES: C(C1=CC(OC)=CC=C1O)(=O)C#C

Computed Properties

  • Exact Mass: 176.04734

Experimental Properties

  • Density: 1.226±0.06 g/cm3(Predicted)
  • Boiling Point: 349.6±52.0 °C(Predicted)
  • PSA: 46.53
  • pka: 7.38±0.43(Predicted)
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